Cas no 24867-19-4 (2,4,6-Pyrimidinetriamine,5-ethyl-)

• Product name: 2,4,6-Pyrimidinetriamine,5-ethyl-
• CAS No: 24867-19-4
• MF: C₆H₁₁N₅
• MW: 153.18504
• CID: 289910
• PubChem ID: 90636

2,4,6-Pyrimidinetriamine,5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-ethyl-
• 5-Ethylpyrimidine-2,4,6-triamine
• 2,4,6-Pyrimidinetriamine, 5-ethyl-
• EINECS 246-506-7
• J529SER567
• 5-Ethyl-2,4,6-pyrimidinetriamine
• DTXSID30179576
• NS00027756
• 24867-19-4

• Inchi： InChI=1S/C6H11N5/c1-2-3-4(7)10-6(9)11-5(3)8/h2H2,1H3,(H6,7,8,9,10,11)
• InChI Key： JMJXZCVZSCWVDV-UHFFFAOYSA-N
• SMILES： CCC1=C(N)N=C(N)N=C1N

Computed Properties

• Exact Mass: 153.10163
• Monoisotopic Mass: 153.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Tautomer Count: 10
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 470.6°Cat760mmHg
• Flash Point: 269.7°C
• Refractive Index: 1.7
• PSA: 103.84